Cas no 70784-09-7 ([1,1'-Bicyclohexyl]-4-carbonitrile,4'-ethyl-, (trans,trans)-)

• Product Name: [1,1'-Bicyclohexyl]-4-carbonitrile,4'-ethyl-, (trans,trans)-
• CAS No: 70784-09-7
• MF: C₁₅H₂₅N
• MW: 219.365704298019
• CID: 569158
• PubChem ID: 13530954
• Update Time: 2025-04-19

[1,1'-Bicyclohexyl]-4-carbonitrile,4'-ethyl-, (trans,trans)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclohexyl]-4-carbonitrile,4'-ethyl-, (trans,trans)-
• (trans(trans))-4'-Ethyl(1,1'-bicyclohexyl)-4-carbonitrile
• (trans,trans)-4'-Ethyl[1,1'-bicyclohexyl]-4-carbonitrile
• 70784-09-7
• EINECS 274-890-6
• SCHEMBL9493535
• DTXSID001199264

• Inchi： 1S/C15H25N/c1-2-12-3-7-14(8-4-12)15-9-5-13(11-16)6-10-15/h12-15H,2-10H2,1H3
• InChI Key： ZLHYETUWSWBIQD-UHFFFAOYSA-N
• SMILES： N#CC1CCC(CC1)C1CCC(CC)CC1

Computed Properties

• Exact Mass: 219.198699802g/mol
• Monoisotopic Mass: 219.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 23.8Ų